7-methyl-1-(2-propoxybenzyl)-1H-indole-2,3-dione
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Description
7-methyl-1-(2-propoxybenzyl)-1H-indole-2,3-dione is a useful research compound. Its molecular formula is C19H19NO3 and its molecular weight is 309.4g/mol. The purity is usually 95%.
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Scientific Research Applications
Carbonic Anhydrase Inhibitors
Indole derivatives have been explored for their inhibitory effects on human carbonic anhydrases (hCAs), which play crucial roles in various physiological processes. For example, novel 1H-indole-2,3-dione 3-thiosemicarbazones demonstrated selective inhibition of hCAs, particularly hCA II, with potential implications for treating conditions associated with dysregulated carbonic anhydrase activity (Eraslan-Elma et al., 2022).
Anticancer Activity
Indole derivatives have shown promise as anticancer agents. N-substituted indole derivatives synthesized through reactions with thiazolidine-2,4-dione displayed significant anticancer activity against the MCF-7 human breast cancer cell line, indicating their potential as therapeutic agents for cancer treatment (Kumar & Sharma, 2022).
Antimicrobial Activity
Research into indole derivatives also extends to antimicrobial applications. Novel 1,3-dioxolanes linked to indole moieties were synthesized and exhibited moderate inhibitory activity against Candida albicans, suggesting their utility in developing new antifungal agents (Ramadan, Rasheed, & El Ashry, 2019).
Properties
IUPAC Name |
7-methyl-1-[(2-propoxyphenyl)methyl]indole-2,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO3/c1-3-11-23-16-10-5-4-8-14(16)12-20-17-13(2)7-6-9-15(17)18(21)19(20)22/h4-10H,3,11-12H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMKFTGBQIMIGBD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=CC=C1CN2C3=C(C=CC=C3C(=O)C2=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.